Cas no 2229668-42-0 (4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-2-amine)

• Product Name: 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-2-amine
• CAS No: 2229668-42-0
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 6277003
• PubChem ID: 165617078
• Update Time: 2025-05-24

4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-2-amine
• 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}but-3-en-2-amine
• 2229668-42-0
• EN300-1810401

• Inchi： 1S/C13H23N/c1-9(14)4-5-10-6-7-11-8-12(10)13(11,2)3/h4-5,9-12H,6-8,14H2,1-3H3/b5-4+
• InChI Key： OOHPGVMCYCTBOK-SNAWJCMRSA-N
• SMILES： NC(C)/C=C/C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}but-3-en-2-amine

Research Brief on 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}but-3-en-2-amine (CAS: 2229668-42-0): Recent Advances and Applications

The compound 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}but-3-en-2-amine (CAS: 2229668-42-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the compound's structural resemblance to terpenoid derivatives, which are known for their diverse pharmacological activities. The bicyclic framework, combined with the amine functional group, provides a versatile scaffold for chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have successfully synthesized this compound using novel catalytic methods, including asymmetric hydrogenation and cross-coupling reactions, to achieve high enantiomeric purity—a critical factor for its biological efficacy.

In vitro and in vivo studies have demonstrated promising results for 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}but-3-en-2-amine as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. For instance, preclinical models suggest its potential as a ligand for G-protein-coupled receptors (GPCRs) associated with pain management and neuroinflammation. Additionally, its lipophilic nature facilitates blood-brain barrier penetration, making it a candidate for central nervous system (CNS)-targeted therapies.

Beyond neurological applications, recent investigations have explored its role in anti-inflammatory and immunomodulatory pathways. The compound's ability to inhibit key enzymes in the arachidonic acid cascade, such as cyclooxygenase-2 (COX-2), positions it as a potential lead for non-steroidal anti-inflammatory drug (NSAID) development. Computational docking studies further support its high binding affinity for these targets, corroborating experimental data.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}but-3-en-2-amine, including its metabolic stability and oral bioavailability. Current research efforts are directed toward prodrug strategies and formulation technologies to address these limitations. Collaborative initiatives between academia and industry are also underway to scale up synthesis and validate its safety profile in clinical trials.

In conclusion, 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}but-3-en-2-amine represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. Future directions may include combinatorial chemistry approaches to expand its derivative library and mechanistic studies to elucidate its interactions with novel biological targets.